Verrucosin

Chinese Name

渥路可脂素

English Name

Verrucosin

标识符

CAS No.

83198-63-4

Compound details reference Kuujia Chemical Encyclopedia: 83198-63-4

Druglikeness Data

78 parameters, 11 categories · Click card to view detailed data

32%

25/78 druglikeness.fields

druglikeness.dataCompleteness

druglikeness.filled25

druglikeness.missing53

druglikeness.gapCategories

Solubility 0%Metabolic Stability 0%Absorption 33%

druglikeness.suggestPriority

Showing all 11 categories

TPSA

pKa_acidic

pKa_basic

LogP

LogD

HBA

water_solubility

gastric_fluid_solubility

intestinal_fluid_solubility

solubility_ph_2

solubility_ph_7_4

Caco2_permeability

MDCK_permeability

BBB_permeability

null

druglikeness.valid

corneal_permeability

HIA

null

druglikeness.valid

bioavailability

PPB

tissue_distribution

blood_brain_barrier

null

druglikeness.valid

placental_barrier

milk_secretion

liver_microsome_stability

plasma_stability

half_life

CYP1A2_substrate

null

druglikeness.valid

CYP1A2_inhibitor

null

druglikeness.valid

CYP2C9_substrate

null

druglikeness.valid

CYP2C9_inhibitor

null

druglikeness.valid

CYP2C19_substrate

null

druglikeness.valid

CYP2C19_inhibitor

null

druglikeness.valid

CYP2D6_substrate

null

druglikeness.valid

CYP2D6_inhibitor

null

druglikeness.valid

CYP3A4_substrate

null

druglikeness.valid

CYP3A4_inhibitor

null

druglikeness.valid

UGT1A1_substrate

UGT1A3_substrate

UGT1A4_substrate

UGT1A6_substrate

UGT1A9_substrate

Ames_test

null

druglikeness.valid

micronucleus_test

chromosomal_aberration

DNA_damage

carcinogenicity

null

druglikeness.valid

LD50_oral

LD50_iv

hepatotoxicity

null

druglikeness.valid

cardiotoxicity

null

druglikeness.valid

nephrotoxicity

neurotoxicity

hERG_inhibition

null

druglikeness.valid

Pgp_substrate

null

druglikeness.valid

Pgp_inhibitor

null

druglikeness.valid

BCRP_substrate

BCRP_inhibitor

OATP1B1_substrate

OATP1B1_inhibitor

OATP1B3_substrate

OATP1B3_inhibitor

drug_induced_liver_injury

QT_prolongation

skin_sensitization

respiratory_toxicity

reproductive_toxicity

Peff

Syn_Accessibility

MRTD

Skin_Sens

Resp_Sens

Photo_tox

Ser_ALK

Ser_GGT

Ser_LDH

Ser_AST

Ser_ALT

druglikeness.quickNavigation

Related Diseases

炎症性肠病

Inflammatory Bowel Disease

Corresponding Targets:

AMPK (PRKAA1)NOTCH1 (NOTCH1)[object (N/A)

非酒精性脂肪性肝炎

Non-alcoholic Steatohepatitis

Corresponding Targets:

AMPK (PRKAA1)BCL2 (BCL2)[object (N/A)

乳腺癌

Breast cancer

Corresponding Targets:

AMPK (PRKAA1)MCL1 (MCL1)BCL2 (BCL2)

前列腺癌

Prostate cancer

Corresponding Targets:

BCL2 (BCL2)TLR4 (TLR4)PTPN1 (PTPN1)

结直肠癌

Colorectal Cancer

Corresponding Targets:

AMPK (PRKAA1)MCL1 (MCL1)BCL2 (BCL2)

Plant Sources

No plant sources

Verrucosin

Chinese Name

English Name

标识符

Druglikeness Data

Basic Properties

Solubility

Absorption

Distribution

Metabolic Stability

CYP Metabolism

UGT Metabolism

Genotoxicity

Toxicity Assessment

Transporters

Risk Assessment

相关化合物

Verrucosin

Chinese Name

English Name

标识符

Druglikeness Data

Basic PropertiesMolecular weight, TPSA, LogP, etc.0%0/7 druglikeness.fields

Basic Properties

SolubilityWater solubility, gastric/intestinal solubility0%0/5 druglikeness.fields

Solubility

AbsorptionCaco-2, BBB, corneal permeability33%2/6 druglikeness.fields

Absorption

DistributionPlasma protein binding, volume of distribution17%1/6 druglikeness.fields

Distribution

Metabolic StabilityLiver microsomal, plasma stability0%0/3 druglikeness.fields

Metabolic Stability

CYP MetabolismCYP1A2/2C9/2C19/2D6/3A4100%10/10 druglikeness.fields

CYP Metabolism

UGT MetabolismUGT-catalyzed metabolism0%0/5 druglikeness.fields

UGT Metabolism

GenotoxicityAmes, chromosomal aberration40%2/5 druglikeness.fields

Genotoxicity

Toxicity AssessmentCardiac, hepatic, renal toxicity43%3/7 druglikeness.fields

Toxicity Assessment

TransportersP-gp, BCRP, OATP, etc.25%2/8 druglikeness.fields

Transporters

Risk AssessmentPAINS, Brenk, Lipinski0%0/16 druglikeness.fields

Risk Assessment

相关化合物